Cas no 96600-60-1 (3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI))

3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI) structure
96600-60-1 structure
Product Name:3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI)
CAS No:96600-60-1
MF:C11H11N5
MW:215.231082201004
CID:800433
PubChem ID:6426715
Update Time:2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI)
    • 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline-2-14C
    • MeIQx-14C
    • 3,8-dimethyl(214C)imidazolo[4,5-f]quinoxalin-2-amine
    • 2-Amino-3,8-dimethylimidazo[4,5-f ]quinoxaline-2-14C
    • DTXSID10423781
    • UNII-QAG4XIY254
    • 3H-Imidazo(4,5-f)quinoxalin-2-amine-2-14c, 3,8-dimethyl
    • 96600-60-1
    • QAG4XIY254
    • Meiqx C14
    • Inchi: 1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15)/i11+2
    • InChI Key: DVCCCQNKIYNAKB-OZUIXNLOSA-N
    • SMILES: N1(C)[14C](N)=NC2C3C(C=CC1=2)=NC=C(C)N=3

Computed Properties

  • Exact Mass: 215.10500
  • Monoisotopic Mass: 215.10468736g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.62000
  • LogP: 1.98830

3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI) Related Literature

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